Cas no 141379-91-1 (Ethyl 9-azabicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: Ethyl 9-azabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 141379-91-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD23713058
• CID: 1011343
• PubChem ID: 15639097
• Update Time: 2025-04-20

Ethyl 9-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 9-azabicyclo[3.3.1]nonane-3-carboxylate
• 9-Azabicyclo[3.3.1]nonane-3-carboxylic acid, ethyl ester
• ethyl 9-aza-bicyclo[3.3.1]nonane-3-carboxylate
• AKOS022183459
• Ethyl-9-azabicyclo[3.3.1]nonane-3-carboxylate
• A857006
• 141379-91-1
• DETHQVZHERPHHS-UHFFFAOYSA-N
• ethyl9-azabicyclo[3.3.1]nonane-3-carboxylate
• SCHEMBL8230367

• MDL： MFCD23713058
• Inchi： 1S/C11H19NO2/c1-2-14-11(13)8-6-9-4-3-5-10(7-8)12-9/h8-10,12H,2-7H2,1H3
• InChI Key： DETHQVZHERPHHS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2CCCC(C1)N2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų